Cas no 596794-87-5 (Ethyl 4-chlorothieno[3,2-d]pyrimidine-6-carboxylate)

Ethyl 4-chlorothieno[3,2-d]pyrimidine-6-carboxylate is a versatile organic compound characterized by its chlorine and heterocyclic substituents. This compound offers notable stability and high purity, making it ideal for various synthetic applications. Its unique structure and chemical properties provide advantages in medicinal chemistry, particularly in the synthesis of novel therapeutic agents.

Ethyl 4-chlorothieno[3,2-d]pyrimidine-6-carboxylate structure

596794-87-5 structure

Product Name:Ethyl 4-chlorothieno[3,2-d]pyrimidine-6-carboxylate

CAS No:596794-87-5

MF:C₉H₇ClN₂O₂S

MW:242.682079553604

MDL:MFCD09701985

CID:1025727

PubChem ID:20746070

Update Time:2025-06-20

Ethyl 4-chlorothieno[3,2-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-chlorothieno[3,2-d]pyrimidine-6-carboxylate
- 4-chloro-thieno[3,2-b]pyrimidine-6-carboxylic acid ethyl ester
- 4-Chlorothieno[3,2-d]pyrimidine-6-carboxylic acid ethyl ester
- QC-5864
- SC4385
- DTXSID90609586
- MFCD09701985
- AS-54669
- DB-072675
- CS-0319741
- SCHEMBL3005562
- J-521004
- WYA79487
- ETHYL4-CHLOROTHIENO[3,2-D]PYRIMIDINE-6-CARBOXYLATE
- 596794-87-5
- AKOS015843480
- MDL： MFCD09701985
- Inchi： 1S/C9H7ClN2O2S/c1-2-14-9(13)6-3-5-7(15-6)8(10)12-4-11-5/h3-4H,2H2,1H3
- InChI Key： VHIFKIGWDFTRLD-UHFFFAOYSA-N
- SMILES： ClC1C2=C(C=C(C(=O)OCC)S2)N=CN=1

Computed Properties

Exact Mass: 241.99200
Monoisotopic Mass: 241.9916763g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 80.3Å²

Experimental Properties

Density: 1.463
PSA: 80.32000
LogP: 2.52140

Ethyl 4-chlorothieno[3,2-d]pyrimidine-6-carboxylate Pricemore >>

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Fluorochem	091755-250mg	Ethyl 4-chlorothieno[3,2-d]pyrimidine-6-carboxylate	596794-87-5	95%	250mg	￡174.00	2022-02-28
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Matrix Scientific	069953-1g	Ethyl 4-chlorothieno[3,2-d]pyrimidine-6-carboxylate, >95%	596794-87-5	>95%	1g	$983.00	2023-09-06
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